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Compound of Interest

Compound Name: Ceranib 1

Cat. No.: B10782915

Get Quote

Introduction: The Scientific Context of Disposal
Effective waste management of Ceranib-1 (CAS: 328076-61-5) is not merely a regulatory

compliance task; it is a biological imperative. As a potent inhibitor of acid ceramidase (AC),

Ceranib-1 disrupts the sphingolipid rheostat, blocking the conversion of pro-apoptotic ceramide

into pro-proliferative sphingosine-1-phosphate (S1P).[1]

Because this compound actively drives apoptosis in mammalian cells at micromolar

concentrations (IC50 ~3.9 μM in SKOV3 cells), improper disposal into municipal water systems

poses a theoretical risk to aquatic life and downstream biological systems. This guide provides

a self-validating protocol for the containment and destruction of Ceranib-1, ensuring zero

environmental release.

Hazard Profile & Physical Properties
Before initiating disposal, verify the physical state and concentration of your material against

the data below.
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Property Specification Operational Implication

Chemical Name

3-[(2E)-3-(4-Methoxyphenyl)-1-

oxo-2-propen-1-yl]-6-methyl-4-

phenyl-2(1H)-quinolinone

Complex organic structure

requiring high-temperature

incineration.[2]

CAS Number 328076-61-5
Unique identifier for waste

manifesting.

Solubility
DMSO (100 mM), Ethanol

(Low)

Do not use aqueous bleach for

decontamination; material will

precipitate, not degrade.

Stability
Stable at -20°C; Hydrolysis

resistant

Chemical deactivation is

unreliable. Thermal destruction

is mandatory.

GHS Classification
Irritant (Skin/Eye), Aquatic

Toxicity (Predicted)

treat as Hazardous Chemical

Waste, not general trash.

Core Disposal Protocols
The following workflows are designed to segregate Ceranib-1 from general waste streams to

prevent cross-contamination.

Protocol A: Solid Waste (Pure Powder & Residues)
Applicability: Expired vials, weighing boats, residual powder.

Primary Containment: Do not empty vials. Cap the original container tightly.

Secondary Containment: Place the capped vial into a clear, sealable hazardous waste bag

(e.g., polyethylene).

Labeling: Affix a hazardous waste tag.

Chemical Name: Ceranib-1[1][2][3][4][5]

Hazard Checkbox: Toxic / Irritant
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State: Solid

Disposal Path: Transfer to the High-Temperature Incineration stream.

Why: The quinolinone backbone is thermally stable; standard autoclaving is insufficient to

guarantee ring cleavage and detoxification.

Protocol B: Liquid Waste (Stock Solutions in DMSO)
Applicability: Aliquots in DMSO, typically 10 mM - 100 mM.

Segregation: Never pour into sink drains.

Solvent Compatibility: Collect in a dedicated "Halogenated/Organic Solvent" waste carboy.

Note: While Ceranib-1 is not halogenated, it is often dissolved in DMSO. If your facility

separates Non-Halogenated and Halogenated, DMSO stocks usually go to Non-

Halogenated Organic unless mixed with chloroform/DCM.

Rinsing: Triple-rinse empty vials with acetone or ethanol. Collect the rinsate into the same

organic waste carboy.

Disposal Path:Fuel Blending/Incineration.

Protocol C: Aqueous Waste (Cell Culture Media)
Applicability: Media containing dilute Ceranib-1 (e.g., 1 μM - 50 μM).

Deactivation (Optional but Recommended): Add 10% bleach (sodium hypochlorite) to the

media to kill biological agents (cells), but note this does not destroy Ceranib-1.

Collection: Collect all treated media in a "Aqueous Hazardous Waste" container.

Critical: Do not assume dilution renders it safe for the sewer. The lipophilic nature of

Ceranib-1 allows it to accumulate in sludge.

Disposal Path: Chemical Waste Treatment (Aqueous).

Decision Logic & Workflow Visualization
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The following diagram illustrates the critical decision points for segregating Ceranib-1 waste.
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Figure 1: Decision matrix for segregating Ceranib-1 waste streams based on physical state and

solvent composition.

Emergency Spill Procedures
In the event of a spill, immediate containment is required to prevent aerosolization (solids) or

surface absorption (liquids).
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Scenario 1: Powder Spill

PPE: Wear nitrile gloves, lab coat, and N95 mask (to prevent inhalation of bioactive dust).

Containment: Cover the spill with a damp paper towel to prevent dust generation.

Cleanup: Sweep up the damp powder/towel mixture carefully.

Disposal: Place all cleanup materials into a hazardous waste bag (Protocol A).

Surface Decon: Wipe the area with 70% Ethanol.

Scenario 2: Liquid Spill (DMSO Stock)

PPE: Double gloving (Nitrile) is recommended as DMSO permeates skin and carries the

inhibitor with it.

Absorption: Use an inert absorbent (vermiculite or polypropylene pads).

Cleanup: Collect saturated absorbent into a sealable bag.

Wash: Clean the surface with water and detergent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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